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Compound of Interest

Compound Name: Ethyl 2-Hydroxybutyrate

Cat. No.: B057638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Ethyl 2-Hydroxybutyrate, a key intermediate in various synthetic processes. The following

sections detail the physical and chemical properties, hazard classifications, handling and

storage procedures, and emergency protocols.

Core Safety and Physical Properties
A thorough understanding of the fundamental properties of Ethyl 2-Hydroxybutyrate is

essential for its safe handling. The quantitative data is summarized in the table below for clarity

and easy reference.
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Property Value Source(s)

Molecular Formula C₆H₁₂O₃ [1][2][3]

Molecular Weight 132.16 g/mol [1][2][3]

Appearance Colorless liquid [4]

Odor Odorless [4]

Boiling Point 170 °C / 338 °F [4]

Flash Point 64 °C / 147.2 °F [4]

Solubility Soluble in water [5]

Synonyms

Ethyl 2-hydroxybutanoate,

Butanoic acid, 2-hydroxy-,

ethyl ester

[1][3]

Hazard Identification and Classification
Ethyl 2-Hydroxybutyrate is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are summarized below.
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Hazard Class GHS Category Hazard Statement

Flammable liquids Category 4 H227: Combustible liquid

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

Category 3
H335: May cause respiratory

irritation

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Acute toxicity, dermal Category 4
H312: Harmful in contact with

skin

Acute toxicity, inhalation Category 4 H332: Harmful if inhaled

Source:[1][2]

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of chemicals like Ethyl 2-
Hydroxybutyrate are standardized to ensure reproducibility and reliability of data. While

specific study reports for this compound are not publicly available, the methodologies follow

established guidelines, such as those from the Organisation for Economic Co-operation and

Development (OECD).

1. Skin Irritation/Corrosion (OECD Test Guideline 439): This in vitro test uses reconstructed

human epidermis (RhE) models that mimic the biochemical and physiological properties of

human skin. The test substance is applied topically to the tissue surface. After a specific

exposure and post-incubation period, cell viability is measured, typically using an MTT assay. A

reduction in cell viability below a certain threshold indicates that the substance is an irritant.[6]

[7]

2. Acute Eye Irritation/Corrosion (OECD Test Guideline 492): For the assessment of eye

irritation potential, in vitro methods using reconstructed human cornea-like epithelial (RhCE)
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models are employed. The test chemical is applied to the epithelial surface, and after a defined

exposure and post-incubation period, the extent of cell damage is evaluated by measuring cell

viability. This method helps to identify substances that can cause serious eye damage or

irritation.

3. Acute Oral, Dermal, and Inhalation Toxicity (OECD Test Guidelines 420, 402, 403): The

determination of acute toxicity, often expressed as an LD50 (lethal dose for 50% of a test

population) or LC50 (lethal concentration for 50% of a test population), involves administering

the substance to laboratory animals (typically rats or mice) via the relevant route of exposure

(oral, dermal, or inhalation). The animals are observed for a set period, and the dose or

concentration that causes mortality in 50% of the animals is calculated. These studies are

conducted in a stepwise manner to minimize the number of animals used.

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize risks associated with

Ethyl 2-Hydroxybutyrate.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Ensure eyewash stations and safety showers are readily accessible.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to

prevent skin contact.[2]

Respiratory Protection: If working outside a fume hood or if vapors are present, use a

NIOSH-approved respirator with an organic vapor cartridge.

Handling Procedures:

Avoid breathing dust, vapor, mist, or gas.[2]
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Avoid contact with skin and eyes.[2]

Keep away from heat, sparks, and open flames.[8]

Use only non-sparking tools.

Take precautionary measures against static discharge.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][8]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[8]

Emergency and First Aid Procedures
In the event of exposure or a spill, follow these first aid and emergency measures promptly.

First Aid Measures:

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek medical attention.[2]

Skin Contact: Immediately wash the skin with plenty of soap and water. Remove

contaminated clothing. If skin irritation occurs, get medical advice/attention.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[2]

Ingestion: Do NOT induce vomiting. Clean mouth with water. Call a poison center or

doctor/physician if you feel unwell.[2]

Spill Response:

Small Spills: Absorb the spill with an inert material (e.g., sand, vermiculite). Place the

absorbed material into a suitable, closed container for disposal.[2]
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Large Spills: Evacuate the area. Remove all sources of ignition. Ventilate the area. Prevent

the spill from entering drains. Contain the spill and collect it with a non-combustible

absorbent material.

Visual Guides
The following diagrams illustrate key safety workflows and procedures for handling Ethyl 2-
Hydroxybutyrate.
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General Laboratory Safety Workflow
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Caption: General laboratory safety workflow for handling chemicals.
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First Aid for Ethyl 2-Hydroxybutyrate Exposure

Routes of Exposure
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Caption: First aid procedures for different routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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